N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT
Overview
Description
N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT is a water-soluble polypropyleneglycol-based diamine compound that features a sulfopropyl group, enhancing its solubility in aqueous systems. The sodium salt form of this compound offers additional stability and ease of handling in aqueous formulations, making it a versatile ingredient in various applications .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT typically involves the reaction of polypropyleneglycol diamine with 1,3-propanesultone in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, where the amine groups of the polypropyleneglycol diamine react with the sultone ring, resulting in the formation of the sulfopropyl group .
Industrial Production Methods
Industrial production of this compound follows a similar synthetic route but is scaled up to accommodate larger quantities. The reaction is carried out in a controlled environment to ensure consistent quality and yield. The product is then purified through processes such as crystallization or filtration to remove any impurities .
Chemical Reactions Analysis
Types of Reactions
N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the sulfopropyl group to a thiol group.
Substitution: The amine groups can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Electrophiles like alkyl halides or acyl chlorides are commonly used in substitution reactions.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Thiol derivatives.
Substitution: Alkylated or acylated derivatives.
Scientific Research Applications
N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT has a wide range of applications in scientific research:
Chemistry: Used as a surfactant and emulsifying agent in various chemical reactions and formulations.
Biology: Employed in the preparation of biocompatible materials and as a stabilizer for proteins and enzymes.
Medicine: Utilized in drug delivery systems due to its solubility and stability in aqueous solutions.
Industry: Applied in the production of personal care products, detergents, and other industrial formulations.
Mechanism of Action
The mechanism of action of N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT involves its interaction with various molecular targets and pathways:
Surfactant Properties: The compound reduces surface tension, allowing it to stabilize emulsions and disperse particles.
Biocompatibility: Its structure allows it to interact with biological molecules without causing significant toxicity or adverse effects.
Comparison with Similar Compounds
Similar Compounds
- N-(2-HYDROXYPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT
- N-(3-CARBOXYPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT
- N-(3-PHOSPHOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT
Uniqueness
N-(3-SULFOPROPYL) POLYPROPYLENEGLYCOLDIAMINE, SODIUM SALT is unique due to its sulfopropyl group, which enhances its solubility and stability in aqueous systems. This makes it particularly useful in applications where water solubility and stability are critical .
Properties
CAS No. |
185701-93-3 |
|---|---|
Molecular Formula |
C16H26N2O4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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